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Compound of Interest

Compound Name: Metam-sodium

Cat. No.: B121830 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the paramount concern is the safe handling of chemicals. This guide provides essential,

immediate safety and logistical information for managing Metam-sodium, with a focus on

personal protective equipment (PPE), operational plans, and disposal protocols. Adherence to

these procedural steps is critical for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
Proper selection and use of PPE is the primary defense against chemical exposure. The

following table summarizes the required PPE for handling Metam-sodium products.
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Operation Personal Protective Equipment (PPE)

Routine Handling & Mixing (Closed System)

- Long-sleeved shirt and long pants[1] -

Chemical-resistant gloves (e.g., barrier laminate

or Viton ≥14 mils)[1] - Chemical-resistant

apron[1] - Protective eyewear (safety glasses

with side shields or goggles)[1]

Routine Handling & Mixing (Open Container)

- Long-sleeved shirt and long pants[1] -

Coveralls[1] - Chemical-resistant gloves (e.g.,

barrier laminate or Viton ≥14 mils)[1] -

Chemical-resistant apron[1] - Chemical-resistant

footwear[1] - Protective eyewear (safety glasses

with side shields or goggles)[1]

Spill Cleanup

- Full-face respirator with an organic vapor

cartridge and a pre-filter approved for

pesticides[1] - Chemical-resistant coveralls[1] -

Chemical-resistant gloves[1] - Chemical-

resistant footwear[1] - Chemical-resistant

apron[1] - Protective eyewear (face-shield)[1]

Emergency Situations

- Positive pressure self-contained breathing

apparatus (SCBA)[1] - Chemical protective

clothing specifically recommended by the

manufacturer[1]

Note: Always inspect gloves prior to use and wash hands thoroughly after handling.[1][2]

Contaminated work clothing should not be allowed out of the workplace.[1][2]

Experimental Protocol: Safe Handling of Metam-
Sodium in a Laboratory Setting
This protocol outlines the step-by-step process for the safe handling of Metam-sodium.

1. Preparation:

Ensure adequate ventilation, such as a chemical fume hood.[1][3]
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Verify that an emergency eyewash station and safety shower are readily accessible.[1]

Assemble all necessary PPE as specified in the table above.

Have a chemical spill kit readily available.[1]

2. Handling and Mixing:

Avoid all personal contact, including inhalation of vapors or mists.[1][4]

Do not eat, drink, or smoke in the handling area.[1][3]

When transferring liquids, use a closed system whenever possible to minimize exposure.[1]

Avoid the formation of dust and aerosols.[1][2]

3. Storage:

Store Metam-sodium in a cool, dry, and well-ventilated place.[1]

Keep containers tightly closed when not in use.[1]

Store away from incompatible materials such as acids and oxidizing agents.[1] Contact with

acids liberates toxic gas.[1][3]

4. Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Empty containers should be triple rinsed and may need to be disposed of as hazardous

waste.[5]

Do not contaminate water, food, or feed by storage or disposal.

Metam-Sodium Spill Response Workflow
Prompt and appropriate action is crucial in the event of a chemical spill. The following workflow

outlines the procedure for a Metam-sodium spill.
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Metam-Sodium Spill Response Workflow

Spill Occurs

Evacuate Immediate Area & Alert Others

Assess the Spill
(Size, Location, Hazards)

Don Appropriate PPE
(Full-face respirator, chemical-resistant suit, etc.)

Contain the Spill
(Use absorbent dikes or pads)

Neutralize/Absorb the Spill
(Use appropriate absorbent material)

Clean Up Residue
(Place contaminated materials in a labeled, sealed container)

Decontaminate the Area & Equipment

Dispose of Waste
(Follow hazardous waste disposal procedures)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a Metam-sodium spill.
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Disposal Plan
Waste Collection and Storage:

All Metam-sodium waste, including contaminated materials from spill cleanup, must be

collected in designated, properly labeled, and sealed containers.

Store waste containers in a well-ventilated, secure area away from incompatible materials.

Do not mix Metam-sodium waste with other chemical waste unless compatibility has been

confirmed.

Disposal Procedures:

All disposal of Metam-sodium waste must be handled by a licensed hazardous waste

disposal contractor.

Never dispose of Metam-sodium down the drain or in the regular trash.[2]

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Maintain a record of all hazardous waste generated and disposed of.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. chemicalbook.com [chemicalbook.com]

3. chemos.de [chemos.de]

4. datasheets.scbt.com [datasheets.scbt.com]

5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b121830?utm_src=pdf-body
https://www.benchchem.com/product/b121830?utm_src=pdf-body
https://www.benchchem.com/product/b121830?utm_src=pdf-body
https://www.benchchem.com/product/b121830?utm_src=pdf-body
https://www.chemicalbook.com/msds/Metam-sodium.pdf
https://www.benchchem.com/product/b121830?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Essential_Personal_Protective_Equipment_and_Handling_Protocols_for_Metam.pdf
https://www.chemicalbook.com/msds/Metam-sodium.pdf
https://www.chemos.de/import/data/msds/GB_en/137-42-8-A0044728-GB-en.pdf
https://datasheets.scbt.com/sc-235603.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Metam-Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121830#personal-protective-equipment-for-handling-
metam-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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